Cas no 691877-03-9 (3-Bromo-5-(trifluoromethyl)benzonitrile)

• Product name: 3-Bromo-5-(trifluoromethyl)benzonitrile
• CAS No: 691877-03-9
• MF: C₈H₃NF₃Br
• MW: 250.01532
• MDL: MFCD09800708
• CID: 973220
• PubChem ID: 11593995

3-Bromo-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)benzonitrile
• 3-Bromo-5-cyanobenzotrifluoride
• 3-bromo-5-trifluoromethyl-benzonitrile
• 5-bromo-3-(trifluoromethyl)benzenecarbonitrile
• AM62555
• SY018437
• AS-19883
• 3-bromo-5-cyanobenzotrifluoride, AldrichCPR
• EN300-126351
• SCHEMBL504781
• FT-0654451
• CS-0041447
• 5-(trifluoromethyl)-3-bromo benzonitrile
• Benzonitrile, 3-bromo-5-(trifluoromethyl)-
• DTXSID10469144
• AKOS005255277
• Benzonitrile, 3-Bromo-5-(Trifluoromethyl)
• 691877-03-9
• MFCD09800708

• MDL： MFCD09800708
• Inchi： InChI=1S/C8H3BrF3N/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3H
• InChI Key： KZFVJLGAVFCPAZ-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1C(F)(F)F)Br)C#N

Computed Properties

• Exact Mass: 248.9401g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.9401g/mol
• Monoisotopic Mass: 248.9401g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 13
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.719
• Melting Point: 30-35°C
• Boiling Point: 216℃ at 760 mmHg
• Flash Point: 84.458℃
• Refractive Index: 1.517
• PSA: 23.79000
• LogP: 3.33958
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Bromo-5-(trifluoromethyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

3-Bromo-5-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes